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Compound of Interest

Compound Name: Edivoxetine Hydrochloride

Cat. No.: B579997 Get Quote

Edivoxetine Hydrochloride Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the experimental use of edivoxetine
hydrochloride. The following guides and FAQs address common issues encountered during

solution preparation and experimental setup.

Frequently Asked Questions (FAQs)
Q1: What is Edivoxetine Hydrochloride and what is its primary mechanism of action?

Edivoxetine hydrochloride is a potent and selective norepinephrine reuptake inhibitor (NRI).

[1][2] It specifically targets and blocks the norepinephrine transporter (NET), which is

responsible for the reuptake of norepinephrine from the synaptic cleft back into the presynaptic

neuron.[3] This inhibition leads to an increased concentration of norepinephrine in the synapse,

enhancing noradrenergic signaling.[3] It has been investigated for the treatment of major

depressive disorder (MDD) and attention-deficit/hyperactivity disorder (ADHD).[4]

Q2: What are the recommended storage conditions for Edivoxetine Hydrochloride powder

and stock solutions?

Proper storage is crucial to maintain the stability and integrity of the compound.
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Solid Powder: Edivoxetine hydrochloride as a solid powder should be stored in a dry, dark

place. For short-term storage (days to weeks), a temperature of 0 - 4°C is recommended.

For long-term storage (months to years), it is best to store it at -20°C.[5]

Stock Solutions: Once prepared, stock solutions should be aliquoted to avoid repeated

freeze-thaw cycles. For short-term storage (days to weeks), 0 - 4°C is suitable. For longer-

term storage, it is recommended to store stock solutions at -20°C for up to one month or at

-80°C for up to six months.[1] Always ensure the vials are tightly sealed to prevent moisture

absorption.[1]

Q3: What solvents can be used to prepare Edivoxetine Hydrochloride solutions?

Edivoxetine hydrochloride has varying solubility in different solvents.

DMSO: It is soluble in DMSO.

Water: Its solubility in water is predicted to be low.

Aqueous Buffers (e.g., PBS): While specific quantitative data is not readily available,

hydrochloride salts of compounds can sometimes exhibit reduced solubility in buffers

containing chloride ions due to the common ion effect.[6][7] It is advisable to test solubility at

the desired concentration before preparing a large volume.

Data Presentation: Solubility and Storage Summary
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Parameter Details Source(s)

Chemical Formula C₁₈H₂₇ClFNO₄ [5]

Molecular Weight 375.87 g/mol [5]

CAS Number 1194374-05-4 [5]

Solubility in DMSO
Information not available in

search results.

Predicted Water Solubility
Information not available in

search results.

Storage of Solid

Short-term (days-weeks): 0-

4°C; Long-term (months-

years): -20°C. Keep dry and

dark.

[5]

Stock Solution Storage

Short-term (days-weeks): 0-

4°C; Up to 1 month: -20°C; Up

to 6 months: -80°C. Aliquot to

avoid freeze-thaw cycles.

[1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Materials: Edivoxetine Hydrochloride powder, sterile DMSO, sterile microcentrifuge tubes.

Calculation: For a 10 mM stock solution, you will need 3.7587 mg of Edivoxetine
Hydrochloride per 1 mL of DMSO (Molecular Weight = 375.87 g/mol ).

Procedure:

Weigh out the required amount of Edivoxetine Hydrochloride powder in a sterile

microcentrifuge tube.

Add the calculated volume of sterile DMSO.
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Vortex thoroughly until the powder is completely dissolved. Gentle warming in a water bath

(up to 37°C) may aid dissolution if necessary.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize

freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.

Preparation of Working Solutions for In Vitro Cell
Culture Experiments

Materials: 10 mM Edivoxetine Hydrochloride stock solution in DMSO, sterile cell culture

medium.

Procedure:

Thaw an aliquot of the 10 mM stock solution at room temperature.

Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final concentration.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Prepare fresh working solutions for each experiment to ensure stability and minimize the

risk of degradation.

Preparation of a Formulation for Oral Administration in
Rodents
For in vivo studies in rodents, edivoxetine can be administered orally. A common vehicle for

oral gavage is a solution or suspension that is well-tolerated by the animals.

Materials: Edivoxetine Hydrochloride powder, sterile water, and a sweetening agent (e.g.,

sucrose or sucralose) to improve palatability. A suspending agent (e.g., methylcellulose) may

be needed if the compound does not fully dissolve.
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Example Formulation (adjust concentration as needed):

Prepare a 10% sucrose solution in sterile water.[8]

Calculate the required amount of Edivoxetine Hydrochloride for the desired dosage and

number of animals.

Dissolve the Edivoxetine Hydrochloride in the 10% sucrose solution. If solubility is an

issue, a suspension can be prepared using 0.5% methylcellulose in water.

Ensure the formulation is homogenous before each administration.

It is recommended to prepare the formulation fresh daily.

Troubleshooting Guide
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Issue Possible Cause(s) Recommended Solution(s)

Precipitation in aqueous buffer

(e.g., PBS)

- Common Ion Effect: The

presence of chloride ions in

the buffer can reduce the

solubility of the hydrochloride

salt.[6][7] - Low Aqueous

Solubility: The inherent

solubility of the compound in

aqueous solutions may be low.

- Test solubility in a buffer

without chloride ions. - Prepare

a more concentrated stock

solution in DMSO and dilute it

further in the aqueous buffer

just before use. - Consider

using a co-solvent system, but

be mindful of its compatibility

with your experimental setup.

Precipitation in cell culture

medium

- Interaction with Media

Components: Components of

the cell culture medium (e.g.,

salts, proteins) can interact

with the compound, leading to

precipitation.[9][10] - High

Final DMSO Concentration: A

high percentage of DMSO can

cause the compound to

precipitate when diluted in an

aqueous medium.

- Ensure the final DMSO

concentration is kept to a

minimum (ideally ≤ 0.1%). -

Add the drug solution to the

medium while gently vortexing

to ensure rapid and even

distribution. - Prepare the final

working solution immediately

before adding it to the cells.

Inconsistent experimental

results

- Degradation of the

compound: The stability of

edivoxetine hydrochloride in

your specific experimental

solution may be limited. -

Inaccurate pipetting of stock

solutions. - Repeated freeze-

thaw cycles of stock solutions.

- Prepare fresh working

solutions for each experiment.

- Aliquot stock solutions to

avoid multiple freeze-thaw

cycles. - Verify the

concentration of your stock

solution periodically using a

validated analytical method if

possible.
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Caption: Mechanism of action of Edivoxetine Hydrochloride.

Experimental Workflow for In Vitro Studies
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Caption: Workflow for preparing and using edivoxetine in cell culture.
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Caption: Troubleshooting guide for edivoxetine solution precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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